Cas no 121579-84-8 (Benzoyl fluoride,3,4,5-trifluoro-)

• Product Name: Benzoyl fluoride,3,4,5-trifluoro-
• CAS No: 121579-84-8
• MF: C₇H₂F₄O
• MW: 178.083796024323
• CID: 104894
• PubChem ID: 19850479
• Update Time: 2025-04-18

Benzoyl fluoride,3,4,5-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoyl fluoride,3,4,5-trifluoro-
• Benzoyl fluoride, 3,4,5-trifluoro- (9CI)
• 121579-84-8
• SCHEMBL9693525
• 3,4,5-trifluorobenzoyl fluoride

• Inchi： 1S/C7H2F4O/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H
• InChI Key： CQWIVVNUSYSMNJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C=C(C(=O)F)C=1)F)F

Computed Properties

• Exact Mass: 178.00416
• Monoisotopic Mass: 178.00417733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives